1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3,5-dimethylpyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3,5-dimethylpyrazole is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as CPI-1189 and has been found to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of CPI-1189 is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. CPI-1189 has been shown to inhibit the activity of various enzymes and proteins involved in inflammation and cancer development, such as COX-2 and NF-κB.
Biochemical and Physiological Effects:
CPI-1189 has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. CPI-1189 has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, CPI-1189 has been found to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
CPI-1189 has several advantages for use in lab experiments. It is a highly specific compound that can be used to target specific signaling pathways in the body. CPI-1189 is also relatively stable and can be easily synthesized in large quantities. However, one limitation of CPI-1189 is that it has not been extensively studied in humans, and its safety and efficacy in humans are not fully understood.
Future Directions
There are several future directions for the study of CPI-1189. One area of research is the development of novel therapeutic applications for CPI-1189 in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of research is the investigation of the potential anti-cancer properties of CPI-1189, particularly in combination with other chemotherapeutic agents. Additionally, further studies are needed to fully understand the safety and efficacy of CPI-1189 in humans.
Synthesis Methods
The synthesis of CPI-1189 involves the reaction of 1-(cyclopropylmethyl)aziridine with 4-(2-bromoethoxy)phenyl-3,5-dimethylpyrazole in the presence of a palladium catalyst. The resulting product is then treated with sodium methoxide to obtain CPI-1189.
Scientific Research Applications
CPI-1189 has been extensively studied for its potential applications in scientific research. It has been found to have various pharmacological effects, including anti-inflammatory, analgesic, and anti-cancer properties. CPI-1189 has also been shown to have potential therapeutic applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
1-[4-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3,5-dimethylpyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O/c1-13-9-14(2)21(19-13)16-5-7-18(8-6-16)22-12-17-11-20(17)10-15-3-4-15/h5-9,15,17H,3-4,10-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSDTYOSXWUXRJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=CC=C(C=C2)OCC3CN3CC4CC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.